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Compound of Interest

Compound Name: 1-Methylpiperidin-4-ol

Cat. No.: B091101

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides comprehensive
guidance on the personal protective equipment (PPE), operational procedures, and disposal
plans for 1-Methylpiperidin-4-ol, ensuring laboratory safety and procedural clarity.

Properties and Safety Data

1-Methylpiperidin-4-ol is a versatile biochemical reagent used in the synthesis of various
biologically active compounds.[1] Understanding its properties and hazards is the first step in
safe handling.

Property Value Source
Molecular Formula C6H13NO [2]
Molecular Weight 115.17 g/mol [2]
Appearance \.Nhi-te to light yellow powder or Bl
liquid

Melting Point 29-31 °C [4]
Boiling Point 200-205 °C [4]
Flash Point 112 °C (closed cup) [4]
Refractive Index n20/D 1.4775 [4]
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GHS Hazard Classification

Hazard Statement

Skin Irritation (Category 2)

H315: Causes skin irritation

Serious Eye Damage (Category 1)

H318: Causes serious eye damage

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system

H335: May cause respiratory irritation

Note: GHS classifications may vary slightly between suppliers.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following equipment

should be worn at all times when handling 1-Methylpiperidin-4-ol.

Protection Type

Specific Equipment

Eye and Face Protection

Tightly fitting safety goggles or a face shield (EN
166).

Hand Protection

Chemical-resistant, impervious gloves (e.g.,
nitrile rubber). Gloves must be inspected before

use.[5]

Body Protection

Alab coat or chemical-resistant apron. For
larger quantities or risk of splashing, a chemical-

resistant suit may be necessary.

Respiratory Protection

If working outside a fume hood or with poor
ventilation, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors is

required.

Operational Plan: From Receipt to Disposal

A clear, step-by-step operational plan ensures that 1-Methylpiperidin-4-ol is handled safely

and effectively throughout its lifecycle in the laboratory.
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Receiving and Storage

Rece

Verify

iving:

Inspect container for damage.

label.

A

/

Upon receipt

Stor

age:

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.
Store away from incompatible materials (strong oxidizing agents, strong acids). [6]

Handlin§'

and Use

Before use

Prepa

ration:

Work in a chemical fume hood.
Gather all necessary PPE and spill cleanup materials.

A

/

Weighing and Transfer:
Use appropriate tools (spatula, etc.).
Avoid generating dust or splashes.

A

/

Reaction Setup:
Add to reaction vessel slowly and carefully.
Monitor the reaction as per the experimental protocol.

Waste Managen}

Post-reaction

;ent and Disposal

Decontamination:
Clean all glassware and equipment thoroughly.
Decontaminate work surfaces.

\

/

Waste C

ollection:

Collect all waste (solid and liquid) in designated, labeled, and sealed containers

A

/

Disp

osal:

Dispose of waste through an approved hazardous waste disposal company.
Follow all local, state, and federal regulations. [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1-Methylpiperidin-4-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091101#personal-protective-equipment-for-handling-
1-methylpiperidin-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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